Cas no 89022-33-3 (8,10-Octadecadienoic acid, 6,7,12,13-tetrahydroxy-)

8,10-Octadecadienoic acid, 6,7,12,13-tetrahydroxy- structure
89022-33-3 structure
Product Name:8,10-Octadecadienoic acid, 6,7,12,13-tetrahydroxy-
CAS No:89022-33-3
MF:C18H32O6
MW:344.443086624146
CID:615637
PubChem ID:54303938
Update Time:2025-04-19

8,10-Octadecadienoic acid, 6,7,12,13-tetrahydroxy- Chemical and Physical Properties

Names and Identifiers

    • 8,10-Octadecadienoic acid, 6,7,12,13-tetrahydroxy-
    • 6,7,12,13-tetrahydroxyoctadeca-8,10-dienoic acid
    • 89022-33-3
    • DTXSID50710445
    • Inchi: 1S/C18H32O6/c1-2-3-4-9-14(19)15(20)10-5-6-11-16(21)17(22)12-7-8-13-18(23)24/h5-6,10-11,14-17,19-22H,2-4,7-9,12-13H2,1H3,(H,23,24)
    • InChI Key: SGDVJJJLDDDBAH-UHFFFAOYSA-N
    • SMILES: OC(C(C=CC=CC(C(CCCCC(=O)O)O)O)O)CCCCC

Computed Properties

  • Exact Mass: 344.22
  • Monoisotopic Mass: 344.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 118A^2
  • XLogP3: 1.5
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